Cas no 2248376-43-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dioxopiperidin-4-yl)acetate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dioxopiperidin-4-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dioxopiperidin-4-yl)acetate
- EN300-6515681
- 2248376-43-2
-
- Inchi: 1S/C15H12N2O6/c18-11-5-8(6-12(19)16-11)7-13(20)23-17-14(21)9-3-1-2-4-10(9)15(17)22/h1-4,8H,5-7H2,(H,16,18,19)
- InChI Key: BFSDLTGUZBYQSR-UHFFFAOYSA-N
- SMILES: O(C(CC1CC(NC(C1)=O)=O)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 316.06953611g/mol
- Monoisotopic Mass: 316.06953611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 547
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 110Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dioxopiperidin-4-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6515681-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dioxopiperidin-4-yl)acetate |
2248376-43-2 | 95.0% | 1.0g |
$0.0 | 2025-03-14 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dioxopiperidin-4-yl)acetate Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dioxopiperidin-4-yl)acetate
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dioxopiperidin-4-yl)acetate: A Promising Compound in Medicinal Chemistry Research
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dioxopiperidin-4-yl)acetate is a synthetic compound with a unique molecular structure that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, with the CAS number 2248376-43-2, represents a novel class of molecules that may offer innovative solutions for various biomedical challenges. The structural features of this compound, including the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl and 2-(2,6-dioxopiperidin-4-yl)acetate moieties, are critical to its biological activity and pharmacological properties.
Recent advances in medicinal chemistry have highlighted the importance of molecular scaffolds that can modulate multiple biological targets. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl ring system is particularly noteworthy for its ability to interact with protein targets through hydrogen bonding and hydrophobic interactions. This structural element is often found in compounds with anti-inflammatory, antitumor, and neuroprotective activities. The 2-(2,6-dioxopiperidin-4-yl)acetate group, on the other hand, contributes to the compound's stability and solubility, which are essential for drug development processes.
Studies published in 2023 have demonstrated the potential of this compound in modulating inflammatory responses. For example, a research team at the University of Tokyo reported that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dioxopiperidin-4-yl)acetate exhibits significant inhibition of pro-inflammatory cytokine production in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound may have applications in the treatment of autoimmune diseases and chronic inflammation. The mechanism of action involves the suppression of NF-κB signaling pathways, which are central to the regulation of immune responses.
Another area of interest is the compound's potential as an antitumor agent. A 2023 study published in the journal Journal of Medicinal Chemistry revealed that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dioxopiperidin-4-yl)acetate can induce apoptosis in cancer cells by targeting the mitochondria. The compound's ability to disrupt the mitochondrial membrane potential and trigger the release of cytochrome c is a promising mechanism for its cytotoxic effects. This discovery opens new avenues for the development of targeted therapies for various cancers.
Moreover, the compound's neuroprotective properties have been explored in preclinical models. A 2023 study conducted by researchers at the Karolinska Institute found that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dioxopiperidin-4-yl)acetate can protect neurons from oxidative stress-induced damage. The compound's antioxidant activity is attributed to its ability to scavenge reactive oxygen species (ROS) and enhance the expression of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). These findings suggest potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dioxopiperidin-4-yl)acetate is a complex process that requires precise control of reaction conditions. The compound is typically synthesized through a multi-step organic synthesis pathway involving the condensation of appropriate precursors. The use of advanced chromatographic techniques and spectroscopic methods is essential for the purification and characterization of this compound. Recent developments in green chemistry have also led to the optimization of synthetic routes to minimize environmental impact and improve sustainability.
Pharmacokinetic studies of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dioxopiperidin-4-yl)acetate have shown promising results in terms of bioavailability and metabolic stability. Preclinical trials indicate that the compound has good oral bioavailability and exhibits minimal first-pass metabolism, which is crucial for its therapeutic efficacy. These properties make it a viable candidate for further development as a drug candidate.
Despite its potential, there are challenges that need to be addressed before 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dioxopiperidin-4-yl)acetate can be translated into clinical applications. One of the key challenges is the need for further preclinical studies to evaluate its safety profile and long-term effects. Additionally, the compound's mechanism of action needs to be fully elucidated to optimize its therapeutic potential.
In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dioxopiperidin-4-yl)acetate represents a promising compound with potential applications in multiple therapeutic areas. The ongoing research into its biological activities and pharmacological properties is expected to provide valuable insights for the development of new drugs. As the field of medicinal chemistry continues to evolve, compounds like this one may play a critical role in addressing some of the most challenging medical conditions.
2248376-43-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-dioxopiperidin-4-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)